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Compound of Interest

Compound Name: Antibiotic Sch 725674
Cat. No.: B1249883
Get Quote
\ J

Executive Summary

Sch 725674 is a 14-membered macrolactone antifungal agent originally isolated from the
fermentation broth of Aspergillus sp. (culture SPRI-0836). Distinguished by its unique structural
architecture—specifically a 14-membered ring lacking methyl substitution but featuring an n-
pentyl side chain and a specific pattern of hydroxyl groups—it represents a significant scaffold
in the search for non-azole, non-polyene antifungal therapeutics.

This guide provides a rigorous technical analysis of Sch 725674, focusing on its chemical
topology, biological efficacy, and the strategic logic governing its total synthesis. Particular
emphasis is placed on the enantioselective convergent synthesis developed by Goswami and
colleagues, which utilizes dithiane linchpin coupling and Yamaguchi macrolactonization to
construct the macrocyclic core.

Chemical Structure & Physicochemical
Properties[1]
Structural Topology
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Sch 725674 is characterized by a 14-membered macrolactone core.[1][2][3] Unlike many
macrolides (e.g., erythromycin) that are densely substituted with methyl groups, Sch 725674
possesses a relatively "open" ring structure decorated with specific stereogenic centers.

o Core Scaffold: 14-membered lactone ring.[1][2][4]
» Key Functionalities:
o (E)-
-unsaturated ester: A conjugated system embedded within the macrocycle.

o Hydroxyl Groups: Three free hydroxyl groups, two of which are often contiguous (vicinal
diol motif), contributing to its polarity and hydrogen-bonding potential.

o Side Chain: An n-pentyl group at the C-13 position (numbering may vary by convention,
but typically distal to the ester).

o Stereochemistry: The absolute configuration was established via total synthesis (Curran,
Prasad, Goswami) and is critical for biological activity.

Physicochemical Profile

Property Description
Class Macrolactone / Polyketide
Source Aspergillus sp.[1][5][6] (SPRI-0836)

Soluble in MeOH, DMSO, CHCI

Solubility

; poorly soluble in water.

Stable in solid state; sensitive to strong
Stability acids/bases due to lactone and allylic alcohol

functionalities.

Biological Activity & Therapeutic Potential[1][7][8]
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Sch 725674 exhibits targeted antifungal activity, distinct from broad-spectrum cytotoxins. Its
isolation was driven by screening against pathogenic yeasts.

Antifungal Spectrum (MIC Data)

The compound demonstrates potency against key fungal pathogens, including azole-resistant

strains.
MIC (
Test Organism Strain ID Clinical Relevance
g/mL)
Model yeast /
Saccharomyces o
o PM503 8 Opportunistic
cerevisiae
pathogen
] ) Major cause of
Candida albicans C43 32

candidiasis

Mechanism of Action

While the precise molecular target (e.qg., specific enzyme inhibition) has not been definitively
mapped to a single protein like CYP51 (azoles) or FKS1 (echinocandins), the structural profile
suggests a mode of action involving membrane interaction or disruption of cell wall
biosynthesis. The presence of the macrolactone ring and specific hydroxyl stereochemistry
implies a binding event that is stereospecific, rather than general membrane lysis.

Total Synthesis: The Goswami Route

Primary Reference: Goswami et al., RSC Advances / Org. Biomol. Chem., 2014

The synthesis of Sch 725674 is a masterclass in convergent strategy. The Goswami approach
is selected for this guide because it elegantly demonstrates linchpin coupling (using 1,3-
dithiane) to assemble the carbon skeleton, followed by Yamaguchi macrolactonization to close
the ring.

Retrosynthetic Analysis & Workflow
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The strategy disconnects the macrocycle at the lactone bond (C1-O13) and the C8-C9 bond
(formed via dithiane alkylation).

Fragment A Fragment B

(Epoxide / Electrophile) (Dithiane / Nucleophile)

Linchpin Coupling

(n-BuLi, THF) / Hinchpin Coupling

Dithiane-Coupled Intermediate

. Cross Metathesis (Grubbs I1)
2. Hydrolysis

Seco-Acid Precursor
(Linear Chain)

amaguchi Macrolactonization
(TCBC, Et3N, DMAP)

Sch 725674

(Target Macrolactone)

Click to download full resolution via product page

Caption: Convergent synthesis strategy for Sch 725674 utilizing dithiane linchpin coupling and
Yamaguchi cyclization.

Detailed Experimental Protocol
Phase 1: Fragment Assembly (Linchpin Coupling)

Objective: Connect the "upper" and "lower" carbon chains using 1,3-dithiane as a masked
carbonyl equivalent.

» Rationale: The 1,3-dithiane proton is acidic (pKa ~31), allowing lithiation with n-BuLi. This
lithiated species acts as a nucleophile (acyl anion equivalent) to attack an epoxide or alkyl
halide, forming a C-C bond while preserving the carbonyl oxidation state for later use.
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e Protocol:

o

Dissolve Fragment B (containing the dithiane moiety) in anhydrous THF under Argon. Cool
to -78°C.

o Add n-Butyllithium (n-BuLi) dropwise. Stir for 30 min to generate the lithio-dithiane.
o Slowly add Fragment A (containing the epoxide or electrophile) in THF.

o Allow the reaction to warm to 0°C over 2 hours. The nucleophilic attack opens the
epoxide, establishing the C8-C9 bond and the C9 hydroxyl group.

o Quench: Saturated NH
ClI solution.

o Purification: Flash column chromatography (Silica gel, Hexane/EtOAc).

Phase 2: Cross Metathesis
Objective: Install the (E)-

-unsaturated ester moiety.

» Rationale: Olefin metathesis using Grubbs Il catalyst is highly selective for forming (E)-
alkenes (thermodynamic product) in the presence of acrylates.

e Protocol:
o Dissolve the coupled intermediate in degassed CH

Cl

o Add Ethyl Acrylate (excess, ~5-10 equiv) and Grubbs 2nd Generation Catalyst (5-10
mol%).

o Reflux for 12-24 hours. Monitor by TLC for the disappearance of the terminal alkene.
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o Workup: Concentrate in vacuo. Filter through a pad of celite to remove ruthenium
residues.

Phase 3: Yamaguchi Macrolactonization

Objective: Cyclize the linear seco-acid to form the 14-membered ring.

» Rationale: Direct acid-catalyzed esterification of large rings is entropically unfavorable. The
Yamaguchi method activates the carboxylic acid as a mixed anhydride (using 2,4,6-
trichlorobenzoyl chloride) which is then attacked by the alcohol in a dilute solution to favor
intramolecular cyclization over intermolecular oligomerization.

e Protocol:

o

Hydrolysis: Treat the ester precursor with LIOH in THF/H

O to generate the seco-acid (free acid and free alcohol).

o Activation: Dissolve the seco-acid in anhydrous THF. Add Et

N and 2,4,6-Trichlorobenzoyl chloride (TCBC). Stir for 1-2 h to form the mixed anhydride.

o Cyclization: Dilute the mixture significantly (high dilution condition, ~0.001 M) in Toluene.
Add DMAP (4-Dimethylaminopyridine) as the nucleophilic catalyst.

o Heat to reflux for 12-16 hours.
o Workup: Wash with sat. NaHCO

, brine, and dry over Na

o)
1]

Phase 4. Final Deprotection & Stereoselective Reduction

o Step: Removal of dithiane (e.g., using Mel/CaCO

or lodine) and stereoselective reduction of the resulting ketone (using reagents like Zn(BH
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)

or CBS catalysts) establishes the final chiral centers of the natural product.

Alternative Synthetic Strategies
To provide a comprehensive view, we acknowledge two other notable routes:
e Prasad Total Synthesis (2014):

o Starting Material: L-(+)-Tartaric acid (Chiral pool approach).

o Key Strategy: Uses Ley'’s dithiaketalization and Ring-Closing Metathesis (RCM) to close
the macrocycle. This route is notable for establishing the stereochemistry early via the
tartaric acid scaffold.

e Curran Total Synthesis:

o Strategy:Fluorous Mixture Synthesis. This was the first total synthesis and was used to
create a library of stereoisomers to confirm the absolute configuration of the natural
product. It relies on fluorous tags to facilitate the separation of intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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